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Compound of Interest

Compound Name: Ro 04-5595

Cat. No.: B15618879

For researchers, scientists, and drug development professionals utilizing Ro 04-5595, a
selective GIuN2B-selective NMDA receptor antagonist, adherence to rigorous safety and
disposal protocols is paramount to ensure a secure laboratory environment and responsible
environmental stewardship. This document provides essential, imnmediate safety and logistical
information, including operational and disposal plans for Ro 04-5595 hydrochloride.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of Ro 04-5595

hydrochloride is the first step in safe handling. Key quantitative data are summarized in the
table below for easy reference.
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Property Value Source

1-[2-(4-chlorophenyl)ethyl]-6-
) methoxy-2-methyl-3,4-dihydro-
Chemical Name _ o [1]
1H-isoquinolin-7-

ol;hydrochloride

Molecular Formula C19H23CI2NO2 [1][2]
Molecular Weight 368.3 g/mol [11[2]
CAS Number 64047-73-0 [11[2]
Purity >98% [1][2]

- Soluble to 15 mM in water and
Solubility _ [1]
to 100 mM in DMSO

Store in a sealed, cool, and dry
condition. Stock solutions can

Storage [1]
be stored below -20°C for

several months.

Appearance White solid [3]

Proper Disposal Procedures

As a chlorinated heterocyclic compound, Ro 04-5595 requires disposal as hazardous chemical
waste. Improper disposal can lead to environmental contamination and potential health risks.
The following step-by-step guidance outlines the proper disposal procedure.

It is critical to note that Ro 04-5595, as a chlorinated organic compound, must not be disposed
of down the sanitary sewer.[4][5]

Step 1: Waste Segregation and Collection

» All waste materials contaminated with Ro 04-5595, including unused solid compound,
solutions, and contaminated labware (e.g., pipette tips, vials), must be collected separately
from other waste streams.
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e Use a designated, clearly labeled, and leak-proof hazardous waste container. The label
should include "Hazardous Waste," the chemical name "Ro 04-5595 hydrochloride," and the
primary hazard (e.g., "Toxic," "Irritant").

e Segregate chlorinated hydrocarbon waste from non-halogenated solvent waste.[6]
Step 2: Personal Protective Equipment (PPE)
e Always wear appropriate PPE when handling Ro 04-5595 waste, including:
o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield
o Alaboratory coat
Step 3: Storage of Waste

» Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Ensure the container is kept closed except when adding waste.
Step 4: Arrange for Professional Disposal

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the Ro 04-
5595 waste.

e Most hazardous chemical waste is disposed of through high-temperature incineration at a
permitted facility.

Experimental Protocols Cited

The information provided herein is based on standard laboratory safety and chemical handling
protocols. No specific experimental protocols for the disposal of Ro 04-5595 were found in the
reviewed literature. The disposal procedures are derived from general guidelines for
chlorinated and heterocyclic chemical waste.
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Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Ro 04-5595.

Step 1: Collection & Segregation
Identify Ro 04-5595 Waste
(Solid, Liquid, Contaminated Materials)

'

Use Designated, Labeled
Hazardous Waste Container

'

Segregate from
Non-Chlorinated Waste

Step 2: Safve Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 3:|Storage
y

Store in Secure,
Well-Ventilated Area

'

Keep Container Closed

Step 4: FiI%ll Disposal
Contact EHS or Licensed
Waste Disposal Contractor
Arrange for Pickup and
Incineration
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Caption: Logical workflow for the proper disposal of Ro 04-5595.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5595]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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